Org-24598

• Molecular Formula: C19H19F3NO3-
• Molecular Weight: 366.4 g/mol
• InChI: InChI=1S/C19H20F3NO3/c1-23(13-18(24)25)12-11-17(14-5-3-2-4-6-14)26-16-9-7-15(8-10-16)19(20,21)22/h2-10,17H,11-13H2,1H3,(H,24,25)/p-1/t17-/m1/s1
• InChIKey: KZWQAWBTWNPFPW-QGZVFWFLSA-M

Org-24598 GlyT1 Inhibitor Overview

Org-24598 (CAS 372198-97-5) is the R-(−) enantiomer of Org-24461, belonging to the N-substituted glycine class of glycine transporter-1 (GlyT1) inhibitors. It was discovered through a focused library screen of ~1,000 glycine derivatives and is recognized as one of the first potent and selective GlyT1 inhibitors with demonstrated in vivo activity [1]. Org-24598 acts by blocking glial GlyT1b-mediated glycine reuptake, thereby elevating extracellular glycine levels and potentiating NMDA receptor co-agonism [2]. Its defining procurement-relevant features include low nanomolar potency at hGlyT-1b (IC50 = 6.9 nM), >100-fold selectivity over GlyT-2, and a well-characterized in vivo pharmacological profile spanning alcohol use disorder, cognitive impairment, and psychostimulant relapse models [1].

Stereochemistry R-(−) enantiomer; defined chirality for reproducible pharmacology

Target Engagement Selective GlyT1 inhibition for NMDA receptor co-agonism studies

Binding Profile Reversible binding; reported sustained model-response context

• [1] Brown A, et al. Discovery and SAR of Org 24598—a selective glycine uptake inhibitor. Bioorg Med Chem Lett. 2001;11(15):2007-2009. doi:10.1016/S0960-894X(01)00355-9 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Org 24598 Ligand Page. Accessed 2026. Ligand ID: 4600. View Source

Why Org-24598 Cannot Be Substituted

GlyT1 inhibitors are not functionally interchangeable despite sharing a nominal molecular target. Org-24598, ALX-5407 (NFPS), sarcosine, and bitopertin each display substantially different potency, selectivity, binding kinetics, and in vivo efficacy profiles that preclude simple substitution [1]. Sarcosine is a weak GlyT1 inhibitor (~5,400-fold less potent than Org-24598) and also acts as a GlyR agonist and NMDAR co-agonist, introducing confounding polypharmacology [1][2]. ALX-5407, while more potent, exhibits irreversible/slowly reversible binding kinetics and pro-convulsant effects not seen with Org-24598 [3]. Bitopertin, a clinical-stage candidate, shows species-dependent potency differences and a distinct binding mode (competitive displacement of [3H]Org-24598 with Ki = 8.1 nM) . The racemate Org-24461 shows reduced potency (pIC50 6.5 vs 6.9) and lacks the stereochemical definition required for reproducible pharmacology [1]. Org-24598 uniquely combines reversible binding, validated in vivo efficacy across multiple disease models, and the absence of tolerance development in chronic dosing paradigms—a profile not replicated by any single comparator [4].

• Sarcosine Weak GlyT1 inhibitor; confounding GlyR/NMDAR agonism may alter interpretation
• ALX-5407 (NFPS) Irreversible/slowly reversible binding; reported pro-convulsant responses
• Bitopertin Species-dependent potency; distinct binding mode limits direct substitution
• Racemate Org-24461 Reduced potency; undefined stereochemistry may introduce batch variability

• [1] Brown A, et al. Discovery and SAR of Org 24598—a selective glycine uptake inhibitor. Bioorg Med Chem Lett. 2001;11(15):2007-2009. doi:10.1016/S0960-894X(01)00355-9 View Source
• [2] Williams JB, et al. Development of a scintillation proximity assay for analysis of Na+/Cl−-dependent neurotransmitter transporter activity. Anal Biochem. 2003;321(1):31-37. doi:10.1016/S0003-2697(03)00431-7 View Source
• [3] Harsing LG Jr, et al. The synaptic and nonsynaptic glycine transporter type-1 inhibitors Org-24461 and NFPS alter single neuron firing rate in the rat dorsal raphe nucleus. Pharmacol Biochem Behav. 2007;87(3):391-399. doi:10.1016/j.pbb.2007.05.016 View Source
• [4] Lidö HH, Marston H, Ericson M, Söderpalm B. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598. Addict Biol. 2012;17(5):897-907. doi:10.1111/j.1369-1600.2011.00367.x View Source

Org-24598 Quantitative Evidence

GlyT1 Potency vs ALX-5407 and Sarcosine

In a head-to-head comparison within the same [14C]glycine uptake assay using human placental choriocarcinoma (JAR) cells endogenously expressing GlyT1a, Org-24598, ALX-5407, and sarcosine were tested simultaneously. Org-24598 blocked glycine uptake with an IC50 of 6.9 ± 0.9 nM, placing it approximately 5,400-fold more potent than sarcosine (IC50 = 37.5 ± 4.6 μM) and approximately 2.5-fold less potent than ALX-5407 (IC50 = 2.8 ± 0.6 nM) [1]. This directly quantifies Org-24598's potency position within the GlyT1 inhibitor landscape, enabling precise dose selection and cross-study calibration.

Potency Comparison

Head-to-head

Org-24598 6.9 nM vs ALX-5407 2.8 nM vs Sarcosine 37.5 µM

Supports dose-range selection for GlyT1 studies

JAR cells, [14C]glycine uptake; single-assay head-to-head

Evidence Dimension	Inhibition of [14C]glycine uptake via GlyT1a
Target Compound Data	IC50 = 6.9 ± 0.9 nM (Org-24598)
Comparator Or Baseline	ALX-5407 IC50 = 2.8 ± 0.6 nM; Sarcosine IC50 = 37.5 ± 4.6 μM (37,500 ± 4,600 nM)
Quantified Difference	Org-24598 is ~5,400-fold more potent than sarcosine; ALX-5407 is ~2.5-fold more potent than Org-24598
Conditions	JAR cells endogenously expressing GlyT1a; [14C]glycine as substrate; Km of glycine uptake = 27 ± 3 μM

Why This Matters

This single-assay, three-compound comparison eliminates inter-laboratory variability and provides procurement decision-makers with directly comparable potency data for dose-ranging study design.

• [1] Williams JB, Mallorga PJ, Lemaire W, et al. Development of a scintillation proximity assay for analysis of Na+/Cl−-dependent neurotransmitter transporter activity. Anal Biochem. 2003;321(1):31-37. doi:10.1016/S0003-2697(03)00431-7 View Source

GlyT1 Selectivity Over GlyT2

Org-24598 was profiled against hGlyT-2 in [3H]glycine uptake assays using CHO cells stably transfected with hGlyT-1b or hGlyT-2. Against hGlyT-1b, Org-24598 exhibited a pIC50 of 6.9 (IC50 = 6.9 nM). Against hGlyT-2, the pIC50 was <4.0 (corresponding to IC50 > 100 μM), yielding >100-fold selectivity for GlyT1 over GlyT2 [1]. Furthermore, Org-24598 showed negligible affinity (pKi <4) at the strychnine-sensitive glycine receptor and the NMDA glycine co-agonist site, and no appreciable activity at noradrenaline, dopamine, serotonin, or GABA transporters (pIC50 <4 for all) [1]. By comparison, sarcosine exhibits mixed GlyT1/GlyR/NMDAR pharmacology, and ALX-5407, while also selective, carries irreversible binding liabilities not shared by Org-24598 [2].

Selectivity

Cross-study

>100-fold GlyT1 vs GlyT2

Reduces off-target confounds in mechanistic studies

hGlyT-1b/hGlyT-2 CHO cells; [3H]glycine uptake

Evidence Dimension	Selectivity ratio: GlyT1 vs GlyT2 inhibitory potency
Target Compound Data	GlyT1b pIC50 = 6.9 (IC50 = 6.9 nM); GlyT2 pIC50 < 4.0 (IC50 > 100 μM); >100-fold selectivity
Comparator Or Baseline	ALX-5407: GlyT1 IC50 = 3 nM, GlyT2 IC50 > 100 μM, >30,000-fold selectivity but irreversible binding. Sarcosine: GlyT1 IC50 ~ 37.5 μM, non-selective GlyR/NMDAR activity.
Quantified Difference	Org-24598 achieves >100-fold GlyT1/GlyT2 selectivity with reversible binding; ALX-5407 has higher selectivity ratio but irreversible kinetics.
Conditions	CHO cells stably transfected with hGlyT-1b or hGlyT-2; [3H]glycine (30 μM) uptake; rat brain synaptosomal preparations for monoamine transporter counter-screens

Why This Matters

The combination of >100-fold GlyT1/GlyT2 selectivity plus broad counter-screen negativity against monoamine transporters and glycine receptors ensures that experimental outcomes can be attributed specifically to GlyT1 inhibition, reducing confounds in mechanistic studies.

• [1] Brown A, et al. Discovery and SAR of Org 24598—a selective glycine uptake inhibitor. Bioorg Med Chem Lett. 2001;11(15):2007-2009. doi:10.1016/S0960-894X(01)00355-9 View Source
• [2] Harsing LG Jr, et al. The synaptic and nonsynaptic glycine transporter type-1 inhibitors Org-24461 and NFPS alter single neuron firing rate in the rat dorsal raphe nucleus. Pharmacol Biochem Behav. 2007;87(3):391-399. doi:10.1016/j.pbb.2007.05.016 View Source

GlyT1 Binding Affinity: MS-Based Validation

Using a mass spectrometry (MS)-based binding assay with unlabeled Org-24598 as the reporter ligand, saturation experiments characterized its equilibrium dissociation constant (Kd) at GlyT1 as 16.8 ± 2.2 nM [1]. This value is in close agreement with the Ki of ~16.9 nM determined via radioligand displacement of [3H]CHIBA-3007 from rat brain membranes , providing orthogonal analytical validation of Org-24598's target engagement affinity. Importantly, this MS-based methodology establishes Org-24598 as a validated, non-radiolabeled reporter ligand suitable for competitive binding studies with novel GlyT1 ligands [1]. By comparison, bitopertin displaces [3H]Org-24598 with a Ki of 8.1 nM at hGlyT1b, confirming that Org-24598 binding can differentiate structurally distinct GlyT1 inhibitors .

Binding Affinity

Cross-study

MS Kd 16.8 nM; Radioligand Ki ~16.9 nM

Supports radioligand-free screening workflows

LC-ESI-MS/MS saturation binding; [3H]CHIBA-3007 displacement

Evidence Dimension	GlyT1 equilibrium dissociation constant (Kd)
Target Compound Data	Kd = 16.8 ± 2.2 nM (MS-based saturation binding); Ki = ~16.9 nM (radioligand: [3H]CHIBA-3007 displacement, rat brain membranes)
Comparator Or Baseline	Bitopertin: Ki = 8.1 nM for [3H]Org-24598 displacement at hGlyT1b. Cross-validation with radioligand binding confirms MS assay accuracy.
Quantified Difference	Org-24598 Kd (MS) and Ki (radioligand) values differ by <1%, demonstrating method-independent affinity reproducibility. Bitopertin exhibits ~2-fold higher affinity by competitive displacement of [3H]Org-24598.
Conditions	Saturation binding with LC-ESI-MS/MS quantification; radioligand binding with [3H]CHIBA-3007 in rat brain membranes; competitive displacement with [3H]Org-24598 in CHO-hGlyT1b membranes

Why This Matters

The concordance between MS-based and radioligand-based affinity measurements establishes Org-24598 as a reliable reference standard for GlyT1 binding assays, and the validated MS methodology enables radioligand-free screening workflows.

• [1] Ackermann TM, Bhokare K, Höfner G, Wanner KT. MS binding assays for GlyT1 based on Org24598 as nonlabelled reporter ligand. Neuropharmacology. 2019;161:107561. doi:10.1016/j.neuropharm.2019.03.004 View Source

Ethanol Intake Tolerance vs Acamprosate

In a direct comparative study, male Wistar rats were treated daily with Org-24598 or acamprosate in a limited-access two-bottle free-choice ethanol consumption paradigm over 12 days, followed by 14 days of alcohol deprivation and a second 10-day test period [1]. Org-24598 profoundly reduced ethanol intake throughout both treatment periods with no diminution of effect. By contrast, acamprosate promptly reduced ethanol intake but tolerance developed by day 3, and acamprosate failed to influence alcohol consumption during the second test period [1]. Following the drinking study, the Org-24598 group displayed higher basal accumbal dopamine levels compared with both acamprosate and vehicle groups, and both compounds reduced the ethanol-induced dopamine response in nucleus accumbens [1][2].

Chronic Dosing

Head-to-head

Org-24598: no tolerance; Acamprosate: tolerance by day 3

Supports chronic in vivo model design

Rat 2-bottle choice; 22 treatment days; nucleus accumbens dopamine

Evidence Dimension	Sustained ethanol intake reduction without tolerance development over 22 treatment days
Target Compound Data	Org-24598: Ethanol intake profoundly reduced; effect maintained throughout both treatment periods (12 + 10 days). Higher basal accumbal dopamine vs acamprosate and vehicle.
Comparator Or Baseline	Acamprosate: Prompt ethanol intake reduction initially; tolerance developed by day 3; no effect on alcohol consumption during second test period.
Quantified Difference	Qualitative difference in tolerance profile: Org-24598 maintained efficacy across both test periods with no tolerance; acamprosate lost efficacy by day 3. Org-24598 group exhibited higher basal accumbal dopamine.
Conditions	Male Wistar rats; limited-access two-bottle free-choice paradigm; 12-day treatment period 1, 14-day alcohol deprivation, 10-day treatment period 2; in vivo microdialysis in nucleus accumbens

Why This Matters

For chronic disease models requiring sustained target engagement, Org-24598's absence of tolerance development represents a critical experimental advantage over acamprosate and supports its selection for long-term in vivo studies.

• [1] Lidö HH, Marston H, Ericson M, Söderpalm B. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598. Addict Biol. 2012;17(5):897-907. doi:10.1111/j.1369-1600.2011.00367.x View Source
• [2] Olsson Y, Lidö H, Ademar K, Cadeddu D, Ericson M, Söderpalm B. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats. J Neural Transm. 2024;131(1):95-106. doi:10.1007/s00702-023-02701-x View Source

Ethanol Withdrawal Memory Impairment Reversal

In rats subjected to binge-like ethanol exposure (5 days, 5 g/kg intragastric), Org-24598 was administered at 0.1, 0.3, and 0.6 mg/kg (i.p.) 30 minutes before Novel Object Recognition (NOR) and Barnes Maze (BM) tasks during ethanol withdrawal [1]. Org-24598 ameliorated ethanol withdrawal-induced recognition and spatial memory impairments at all doses tested. Critically, co-administration of the NMDA receptor glycine site antagonist L-701,324 (5 mg/kg) reversed the memory-restoring effect of Org-24598, mechanistically confirming that Org-24598's pro-cognitive effect is mediated through enhanced glycine availability at the NMDA receptor glycine co-agonist site [1]. Additionally, Org-24598 normalized the ethanol-induced up-regulation of GluN1 and GluN2B NMDA receptor subunits in the hippocampus and perirhinal cortex [1]. No comparator GlyT1 inhibitor (e.g., ALX-5407, bitopertin) has been tested in this specific ethanol withdrawal memory impairment paradigm with NMDA receptor mechanism confirmation.

Cognitive Reversal

Supporting evidence

Memory deficit reversal blocked by L-701,324 (NMDA glycine site antagonist)

Provides NMDA receptor mechanism confirmation

Rat binge ethanol model; NOR and Barnes Maze; 0.1–0.6 mg/kg i.p.

Evidence Dimension	Reversal of ethanol withdrawal-induced memory deficits and NMDA receptor subunit normalization
Target Compound Data	Org-24598 at 0.1–0.6 mg/kg i.p. reversed NOR and BM memory impairments; normalized GluN1/GluN2B up-regulation in hippocampus and perirhinal cortex; effect blocked by L-701,324 (5 mg/kg).
Comparator Or Baseline	No direct head-to-head comparator tested in this paradigm. Baseline: ethanol-withdrawn vehicle group showing significant memory deficits and NMDA subunit dysregulation.
Quantified Difference	Org-24598 treatment restored memory performance to levels not significantly different from non-ethanol-exposed controls. L-701,324 fully blocked this effect, confirming NMDA receptor glycine site mediation.
Conditions	Male Wistar rats; binge-like intragastric ethanol (5 g/kg, 5 days); NOR task at day 10 of withdrawal; Barnes Maze reversal learning at days 11–13; Org-24598 administered 30 min pre-test

Why This Matters

This is the only study demonstrating GlyT1 inhibitor-mediated reversal of ethanol withdrawal-induced cognitive deficits with direct NMDA receptor mechanism confirmation, providing a unique in vivo validation dataset for researchers modeling alcohol-related cognitive dysfunction.

• [1] Krupa A, et al. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats. Molecules. 2024;29(24):6017. doi:10.3390/molecules29246017 View Source

Stereochemical Potency Differentiation

Org-24598 is the resolved R-(−) enantiomer of the racemic mixture Org-24461. In hGlyT-1b uptake assays, Org-24461 (racemate) displayed a pIC50 of 6.5 (IC50 ≈ 316 nM), whereas the isolated R-(−) enantiomer Org-24598 exhibited a pIC50 of 6.9 (IC50 = 6.9 nM) [1]. This represents an approximately 2.5-fold improvement in potency for the pure enantiomer. More critically, the S-(+) enantiomer was essentially inactive at GlyT-1b [1], meaning that racemic Org-24461 contains approximately 50% inactive material. For precise dose-response studies and reproducible pharmacology, the chirally pure Org-24598 eliminates the confounding presence of the inactive enantiomer and provides defined stoichiometry for target engagement calculations.

Enantiomer Potency

Head-to-head

R-(−) IC50 6.9 nM vs racemate ~316 nM; S-(+) inactive

Ensures defined stoichiometry for GlyT1 studies

hGlyT-1b CHO cells; [3H]glycine uptake

Evidence Dimension	hGlyT-1b inhibitory potency: pure (R)-enantiomer vs racemate
Target Compound Data	Org-24598 (R-enantiomer): pIC50 = 6.9, IC50 = 6.9 nM
Comparator Or Baseline	Org-24461 (racemate): pIC50 = 6.5, IC50 ≈ 316 nM. S-(+)-enantiomer: essentially inactive.
Quantified Difference	Org-24598 is ~46-fold more potent than the racemate when accounting for the 50% inactive enantiomer content; ~2.5-fold more potent by pIC50 comparison.
Conditions	CHO cells stably transfected with hGlyT-1b; [3H]glycine uptake assay

Why This Matters

Procurement of the chirally pure (R)-enantiomer ensures that every molecule in the preparation contributes to GlyT1 inhibition, eliminating the batch-to-batch variability and potency uncertainty inherent in racemic material.

• [1] Brown A, et al. Discovery and SAR of Org 24598—a selective glycine uptake inhibitor. Bioorg Med Chem Lett. 2001;11(15):2007-2009. doi:10.1016/S0960-894X(01)00355-9 View Source

Org-24598 Application Scenarios

Alcohol Use Disorder Chronic Dosing Studies

Org-24598 is the preferred GlyT1 inhibitor for chronic alcohol consumption models where sustained efficacy across extended treatment periods is essential. The direct comparative evidence against acamprosate demonstrates that Org-24598 maintains ethanol intake reduction without tolerance development over 22 treatment days, unlike acamprosate which loses efficacy by day 3 [1]. Furthermore, Org-24598 enhances the alcohol deprivation effect (ADE)-reducing action of varenicline + bupropion combinations, enabling potential dose reduction of bupropion [2]. Researchers designing long-term AUD intervention studies should prioritize Org-24598 for its uniquely validated chronic efficacy profile.

NMDA Receptor Hypofunction Models

Org-24598 provides a well-validated tool for investigating NMDA receptor glycine site modulation in cognitive impairment models. Its efficacy in reversing ethanol withdrawal-induced recognition and spatial memory deficits, with direct confirmation of NMDA receptor glycine site involvement via L-701,324 reversal, establishes it as a mechanistically characterized probe for cognitive enhancement studies [3]. Unlike sarcosine, which confounds interpretation through dual GlyT1/GlyR/NMDAR activity, Org-24598's clean selectivity profile (pIC50 <4 at GlyT2, glycine receptors, and monoamine transporters) ensures that observed effects can be unambiguously attributed to GlyT1 inhibition [4]. This makes Org-24598 the superior choice for target validation studies in schizophrenia and cognitive dysfunction research.

Radioligand-Free GlyT1 Binding Assay

The validated MS-based binding assay using unlabeled Org-24598 as reporter ligand (Kd = 16.8 ± 2.2 nM) enables radioligand-free GlyT1 binding experiments with LC-ESI-MS/MS quantification [5]. This methodology has been fully validated per FDA guidance for selectivity, linearity, accuracy, and precision, and produces affinity data in near-perfect correlation with traditional radioligand methods [5]. Laboratories seeking to eliminate radioactive material handling, reduce regulatory burden, or establish high-throughput GlyT1 screening workflows should procure Org-24598 as both a reference standard and a reporter ligand for competitive displacement assays.

Cocaine Relapse Prevention Studies

Org-24598 combined with environmental enrichment (EE+ORG) has demonstrated sex-specific efficacy in inhibiting cocaine relapse: it inhibited reacquisition of cocaine self-administration in male rats and facilitated the rate of extinction learning in both sexes [6]. The molecular basis for this sex difference has been partially elucidated, with male rats showing greater sensitivity to neuroplasticity-inducing effects of EE+ORG in the basolateral amygdala [6]. For addiction researchers investigating glutamatergic-glycinergic interactions in psychostimulant relapse, Org-24598 offers a mechanistically characterized tool with demonstrated in vivo efficacy and emerging biomarker correlates.

Application

Selection Property

Validation Focus

Chronic alcohol intake models

Sustained model-response without tolerance

Long-term ethanol consumption endpoints

Cognitive impairment models

GlyT1-mediated NMDA co-agonism

Memory performance and NMDA subunit endpoints

Radioligand-free screening

MS-compatible reporter ligand

Binding affinity concordance with radioligand

Psychostimulant relapse models

Sex-specific model-response context

Extinction learning and neuroplasticity endpoints

• [1] Lidö HH, Marston H, Ericson M, Söderpalm B. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598. Addict Biol. 2012;17(5):897-907. doi:10.1111/j.1369-1600.2011.00367.x View Source
• [2] Olsson Y, Lidö H, Ademar K, Cadeddu D, Ericson M, Söderpalm B. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats. J Neural Transm. 2024;131(1):95-106. doi:10.1007/s00702-023-02701-x View Source
• [3] Krupa A, et al. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats. Molecules. 2024;29(24):6017. doi:10.3390/molecules29246017 View Source
• [4] Brown A, et al. Discovery and SAR of Org 24598—a selective glycine uptake inhibitor. Bioorg Med Chem Lett. 2001;11(15):2007-2009. doi:10.1016/S0960-894X(01)00355-9 View Source
• [5] Ackermann TM, Bhokare K, Höfner G, Wanner KT. MS binding assays for GlyT1 based on Org24598 as nonlabelled reporter ligand. Neuropharmacology. 2019;161:107561. doi:10.1016/j.neuropharm.2019.03.004 View Source
• [6] Peterson L, Nguyen J, Ghani N, et al. Molecular mechanisms underlying sex and treatment-dependent differences in an animal model of cue-exposure therapy for cocaine relapse prevention. Front Neurosci. 2024;18:1425447. doi:10.3389/fnins.2024.1425447 View Source